Cas no 175277-36-8 (1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one)

• Product Name: 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one
• CAS No: 175277-36-8
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• MDL: MFCD00100034
• CID: 133833
• PubChem ID: 2745558
• Update Time: 2025-05-24

1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(3,4-Dichlorophenyl)isoxazol-5-yl)ethanone
• 1-[3-(3,4-dichlorophenyl)-1,2-oxazol-5-yl]ethanone
• 1-[3-(3,4-DICHLOROPHENYL)ISOXAZOL-5-YL]ETHAN-1-ONE
• 1-[3-(3,4-dichlorophenyl)isoxazol-5-yl]ethanone
• Ethanone,1-[3-(3,4-dichlorophenyl)-5-isoxazolyl]-
• 5-acetyl-3-(3,4-dichlorophenyl)isoxazole
• BUTTPARK 82\12-94
• 1-[3-(3,4-dichlorophenyl)-1,2-oxazol-5-yl]ethan-1-one
• 1-(3-(3,4-Dichlorophenyl)isoxazol-5-yl)ethan-1-one
• CS-0448454
• SCHEMBL4125826
• AS-9090
• 175277-36-8
• AKOS015908636
• Maybridge1_008951
• HMS566O19
• MFCD00100034
• JSOQKPJDRMKQOZ-UHFFFAOYSA-N
• DTXSID70372569
• 1-[3-(3,4-dichloro-phenyl)-isoxazol-5-yl]-ethanone
• FT-0607107
• 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one

• MDL： MFCD00100034
• Inchi： 1S/C11H7Cl2NO2/c1-6(15)11-5-10(14-16-11)7-2-3-8(12)9(13)4-7/h2-5H,1H3
• InChI Key： JSOQKPJDRMKQOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(C)=O)ON=1)Cl

Computed Properties

• Exact Mass: 254.98500
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 3.85100

1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one

1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one: A Comprehensive Overview

The compound 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one (CAS No. 175277-36-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and promising biological activities. In this article, we delve into its chemical structure, synthesis methods, applications, and the latest research findings.

The chemical structure of 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one is characterized by a fused isoxazole ring system attached to a dichlorophenyl group and a ketone moiety. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, plays a crucial role in determining the compound's reactivity and selectivity. The presence of the dichlorophenyl group introduces additional electronic effects, enhancing the molecule's stability and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties.

Synthesis methods for this compound have evolved significantly over the past decade. Traditionally, it was synthesized via multi-step processes involving nucleophilic aromatic substitution or cyclocondensation reactions. However, modern approaches now favor more efficient routes, such as microwave-assisted synthesis or catalytic coupling reactions. These advancements not only improve yield but also reduce reaction times and environmental impact. For instance, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the dichlorophenyl-isoxazole linkage with high precision.

Applications of 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylethan-1-one span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs. Additionally, in agrochemicals, this compound exhibits potential as a fungicide or herbicide due to its ability to inhibit key microbial enzymes.

Recent research findings have further elucidated the biological profile of this compound. Studies conducted using advanced computational models have revealed its interactions with target proteins at atomic resolution. For example, molecular docking simulations have shown that the ketone group plays a pivotal role in binding to specific receptor sites. Furthermore, experimental assays have demonstrated its efficacy in inhibiting enzymes like histone deacetylases (HDACs), which are implicated in cancer progression.

The toxicological profile of 1-3-(3,4-Dichlorophenyl)isoxazol-5-ylenone has also been extensively investigated to ensure its safety for human use and environmental compatibility. Acute toxicity studies indicate that it exhibits low toxicity at therapeutic doses; however, chronic exposure studies are still underway to assess long-term effects. Regulatory agencies have expressed interest in this compound due to its potential for development into a novel therapeutic agent.

In conclusion, 1-CAS No 175277 36 8, or 1-(3-(3 4-dichlorophenyl)isoxazol 5 yl)ethanone, represents a promising molecule with diverse applications and robust biological activity. Its unique structure and versatile synthesis methods make it an attractive candidate for further research and development across various industries.